Cas no 69437-72-5 (1-(2-Chloropyridin-3-yl)-3-phenylthiourea)

1-(2-Chloropyridin-3-yl)-3-phenylthiourea structure

69437-72-5 structure

Product Name:1-(2-Chloropyridin-3-yl)-3-phenylthiourea

CAS No:69437-72-5

MF:C₁₂H₁₀ClN₃S

MW:263.745899677277

CID:3167839

PubChem ID:12450089

Update Time:2025-04-21

1-(2-Chloropyridin-3-yl)-3-phenylthiourea Chemical and Physical Properties

Names and Identifiers

- Oprea1_111957
- AKOS002806544
- SCHEMBL16566586
- CHEMBL3120557
- 69437-72-5
- 1-(2-chloropyridin-3-yl)-3-phenylthiourea
- 1-(2-Chloropyridin-3-yl)-3-phenylthiourea
- MDL： MFCD07092197
- Inchi： 1S/C12H10ClN3S/c13-11-10(7-4-8-14-11)16-12(17)15-9-5-2-1-3-6-9/h1-8H,(H2,15,16,17)
- InChI Key： MTEURSWLHQONCH-UHFFFAOYSA-N
- SMILES： ClC1C(=CC=CN=1)NC(NC1C=CC=CC=1)=S

Computed Properties

Exact Mass: 263.0283962Da
Monoisotopic Mass: 263.0283962Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 17
Rotatable Bond Count: 4
Complexity: 256
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3
Topological Polar Surface Area: 69Å²

1-(2-Chloropyridin-3-yl)-3-phenylthiourea Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Chemenu	CM174450-1g	1-(2-chloropyridin-3-yl)-3-phenylthiourea	69437-72-5	95%	1g	$405	2021-08-05
Chemenu	CM174450-1g	1-(2-chloropyridin-3-yl)-3-phenylthiourea	69437-72-5	95%	1g	$382	2022-06-10
Alichem	A029191715-1g	1-(2-Chloropyridin-3-yl)-3-phenylthiourea	69437-72-5	95%	1g	$353.50	2023-09-01
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1622362-1g	1-(2-Chloropyridin-3-yl)-3-phenylthiourea	69437-72-5	98%	1g	￥3675.00	2024-05-03
Ambeed	A439765-1g	1-(2-Chloropyridin-3-yl)-3-phenylthiourea	69437-72-5	95+%	1g	$347.0	2025-04-17
Crysdot LLC	CD11071244-1g	1-(2-Chloropyridin-3-yl)-3-phenylthiourea	69437-72-5	95+%	1g	$429	2024-07-18

1-(2-Chloropyridin-3-yl)-3-phenylthiourea Related Literature

1. Establishing new scaling relations on two-dimensional MXenes for CO2 electroreduction†

Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
2. Dissolved oxygen sensor based on fluorescence quenching of oxygen-sensitive ruthenium complexes immobilized in sol–gel-derived porous silica coatings

Analyst, 1996,121, 785-788
3. Estimates of hydride ion stability in condensed systems: energy of formation and solvation in aqueous and polar-organic solvents

Craig A. Kelly,David R. Rosseinsky Phys. Chem. Chem. Phys., 2001,3, 2086-2090
4. Excellent energy storage performance in NaNbO3-based relaxor antiferroeic ceramics under a low electric field

XuxinCheng,XiaomingChen,PengyuanFan
5. Exchanged ligands on the surface of a giant cluster: [(MoO3)176(H2O)63(CH3OH)17Hn](32 – n)–

Chem. Commun., 1998, 1501-1502

Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylthioureas

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